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Compound of Interest

Compound Name:
(5-Fluoro-2-methoxypyridin-3-

yl)methanol

Cat. No.: B591755 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed application note and protocol for the synthesis of (5-Fluoro-
2-methoxypyridin-3-yl)methanol, a key intermediate in the development of various

pharmaceutical compounds. The protocol outlines a robust and efficient method for the

reduction of 5-Fluoro-2-methoxy-3-pyridinecarboxaldehyde.

Introduction
(5-Fluoro-2-methoxypyridin-3-yl)methanol is a functionalized pyridine derivative of

significant interest in medicinal chemistry. Its structural motifs are present in a variety of

biologically active molecules. The synthesis of this compound is a critical step in the discovery

and development of new therapeutic agents. The protocol described herein focuses on the

selective reduction of the corresponding aldehyde precursor using sodium borohydride, a mild

and effective reducing agent.

Reaction Scheme
The synthesis proceeds via the reduction of the aldehyde functional group of 5-Fluoro-2-

methoxy-3-pyridinecarboxaldehyde to a primary alcohol.
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5-Fluoro-2-methoxy-3-pyridinecarboxaldehyde (5-Fluoro-2-methoxypyridin-3-yl)methanol
Reduction

NaBH4, Methanol

Reaction Preparation

Synthesis

Work-up & Purification

Analysis

Dissolve Aldehyde in Methanol

Cool to 0°C

Add NaBH4

Stir at Room Temperature

Monitor by TLC

Quench with Water

Extract with Ethyl Acetate

Wash Organic Layer

Dry and Concentrate

Column Chromatography (optional)

Characterize Product (NMR, MS)
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yl)methanol]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b591755#synthesis-protocol-for-5-fluoro-2-
methoxypyridin-3-yl-methanol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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